Cas no 23280-73-1 (2-(adamantan-1-yl)-1H-1,3-benzodiazole)
23280-73-1 structure
Product Name:2-(adamantan-1-yl)-1H-1,3-benzodiazole
CAS No:23280-73-1
MF:C17H20N2
MW:252.354104042053
MDL:MFCD00168201
CID:277533
PubChem ID:64189
Update Time:2025-04-19
2-(adamantan-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-tricyclo[3.3.1.13,7]dec-1-yl-
- 2-(1-adamantyl)-1H-benzimidazole
- 1H-benzimidazole, 2-tricyclo[3.3.1.1~3,7~]dec-1-yl-
- 2-(Adamantan-1-yl)-1H-benzimidazole
- 2-(adamantan-1-yl)-1H-1,3-benzodiazole
- DTXSID30177850
- VZJQLKDAEBGCCW-UHFFFAOYSA-N
- Oprea1_441685
- 2-Tricyclo(3.3.1.1(sup 3,7))dec-1-yl-1H-benzimidazole
- EU-0048703
- AKOS016046701
- 2-(1-Adamantyl)benzimidazole
- 5-23-08-00355 (Beilstein Handbook Reference)
- 1H-1,3-Benzimidazole, 2-tricyclo[3.3.1.1(3,7)]dec-1-yl-
- EN300-235755
- VS-12250
- 1H-Benzimidazole, 2-tricyclo[3.3.1.13,7]dec-1-yl-
- 2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole
- BRN 0888102
- EN300-234795
- Benzimidazole, 2-(1-adamantyl)-
- AKOS000275466
- AKOS001655303
- F0918-4853
- 1H-Benzimidazole, 2-tricyclo(3.3.1.13,7)dec-1-yl-
- 23280-73-1
- 1H-Benzimidazole, 2-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-
-
- MDL: MFCD00168201
- Inchi: 1S/C17H20N2/c1-2-4-15-14(3-1)18-16(19-15)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,18,19)
- InChI Key: VZJQLKDAEBGCCW-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=C1C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 252.1628
- Monoisotopic Mass: 252.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 28.7A^2
Experimental Properties
- Density: 1.236
- Boiling Point: 465.1°Cat760mmHg
- Flash Point: 249.4°C
- Refractive Index: 1.677
- PSA: 28.68
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-(adamantan-1-yl)-1H-1,3-benzodiazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(adamantan-1-yl)-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B403010-50mg |
2-(1-Adamantyl)-1H-benzimidazole |
23280-73-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B403010-100mg |
2-(1-Adamantyl)-1H-benzimidazole |
23280-73-1 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B403010-500mg |
2-(1-Adamantyl)-1H-benzimidazole |
23280-73-1 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-235755-0.05g |
2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole |
23280-73-1 | 95% | 0.05g |
$1737.0 | 2024-06-19 | |
| Enamine | EN300-235755-0.1g |
2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole |
23280-73-1 | 95% | 0.1g |
$1819.0 | 2024-06-19 | |
| Enamine | EN300-235755-0.25g |
2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole |
23280-73-1 | 95% | 0.25g |
$1902.0 | 2024-06-19 | |
| Enamine | EN300-235755-0.5g |
2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole |
23280-73-1 | 95% | 0.5g |
$1984.0 | 2024-06-19 | |
| Enamine | EN300-235755-1.0g |
2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole |
23280-73-1 | 95% | 1.0g |
$2068.0 | 2024-06-19 | |
| Enamine | EN300-235755-2.5g |
2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole |
23280-73-1 | 95% | 2.5g |
$4052.0 | 2024-06-19 | |
| Enamine | EN300-235755-5.0g |
2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole |
23280-73-1 | 95% | 5.0g |
$5995.0 | 2024-06-19 |
2-(adamantan-1-yl)-1H-1,3-benzodiazole Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
23280-73-1 (2-(adamantan-1-yl)-1H-1,3-benzodiazole) Related Products
- 16405-79-1(2-cyclopropyl-1H-1,3-benzodiazole)
- 36947-70-3(2-cyclohexyl-1H-1,3-benzodiazole)
- 5851-46-7(2-pentyl-1H-1,3-benzodiazole)
- 5851-44-5(2-butyl-1H-1,3-benzodiazole)
- 13060-24-7(2-Octyl-1H-benzimidazole)
- 5851-49-0(2-Hept-1-yl-1H-benzimidazole)
- 5851-48-9(1H-Benzimidazole, 2-hexyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent